Cas no 1596056-44-8 (2-Butanone, 1-(3-azetidinyl)-3,3-dimethyl-)

• Product Name: 2-Butanone, 1-(3-azetidinyl)-3,3-dimethyl-
• CAS No: 1596056-44-8
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5878907
• PubChem ID: 116582340
• Update Time: 2025-05-18

2-Butanone, 1-(3-azetidinyl)-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-(3-azetidinyl)-3,3-dimethyl-
• 1-(azetidin-3-yl)-3,3-dimethylbutan-2-one
• EN300-795475
• 1596056-44-8

• Inchi： 1S/C9H17NO/c1-9(2,3)8(11)4-7-5-10-6-7/h7,10H,4-6H2,1-3H3
• InChI Key： CDPWUOZOKKZWJC-UHFFFAOYSA-N
• SMILES： C(C1CNC1)C(=O)C(C)(C)C

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.925±0.06 g/cm3(Predicted)
• Boiling Point: 222.1±13.0 °C(Predicted)
• pka: 10.71±0.40(Predicted)

Additional information on 2-Butanone, 1-(3-azetidinyl)-3,3-dimethyl-

Professional Introduction to 2-Butanone, 1-(3-azetidinyl)-3,3-dimethyl- (CAS No. 1596056-44-8) and Its Emerging Applications in Chemical Biology

The compound 2-Butanone, 1-(3-azetidinyl)-3,3-dimethyl-, identified by the CAS number 1596056-44-8, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound, featuring a unique structural framework comprising an isopropylidene group and an azetidinyl moiety, has garnered attention due to its distinct chemical properties and promising biological activities. The synthesis and exploration of such molecules are pivotal in developing novel therapeutic agents and understanding complex biochemical pathways.

In recent years, the field of medicinal chemistry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating azetidine derivatives. The azetidinyl group in 2-Butanone, 1-(3-azetidinyl)-3,3-dimethyl- contributes to its versatility, enabling interactions with various biological targets. This structural motif has been extensively studied for its role in modulating enzyme activity and receptor binding. For instance, derivatives of azetidine have shown promise in inhibiting proteases and kinases, which are critical targets in oncology and inflammatory diseases.

The isopropylidene substituent at the 1-position of the molecule introduces steric hindrance and electronic effects that can fine-tune the pharmacophoric properties of the compound. This feature is particularly valuable in rational drug design, where precise control over molecular interactions is essential for achieving high selectivity and efficacy. The dimethyl substitution at the 3-position further enhances the stability of the molecule while maintaining its reactivity, making it a suitable candidate for further derivatization and functionalization.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of such compounds with remarkable accuracy. Molecular docking studies using 2-Butanone, 1-(3-azetidinyl)-3,3-dimethyl- have revealed potential binding affinities with various therapeutic targets. These studies suggest that the compound may exhibit inhibitory effects on enzymes involved in metabolic pathways relevant to diabetes and cardiovascular diseases. Furthermore, its ability to cross cell membranes makes it an attractive candidate for drug delivery systems targeting intracellular pathways.

The synthesis of 2-Butanone, 1-(3-azetidinyl)-3,3-dimethyl- involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The introduction of the azetidinyl ring typically requires cyclization reactions under controlled conditions to ensure high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the carbon skeleton efficiently. These synthetic strategies not only demonstrate the versatility of organic chemistry but also underscore the importance of precision in molecular construction.

In vitro studies have begun to elucidate the mechanistic aspects of 2-Butanone, 1-(3-azetidinyl)-3,3-dimethyl-'s biological activity. Preliminary data suggest that the compound may exert its effects through multiple pathways, including modulation of neurotransmitter release and inhibition of oxidative stress. These findings align with emerging trends in drug discovery, where multifunctional compounds are being sought to address complex diseases more effectively. The ability of this molecule to interact with multiple targets without significant off-target effects is a desirable trait in modern pharmacology.

The pharmaceutical industry is increasingly recognizing the value of heterocyclic compounds like 2-Butanone, 1-(3-azetidinyl)-3,3-dimethyl- in drug development. Companies are investing heavily in libraries of such molecules for high-throughput screening (HTS) to identify lead compounds for various therapeutic indications. The structural diversity offered by azetidine derivatives makes them particularly appealing for this purpose. As HTS technologies continue to evolve, compounds like this one are likely to play a central role in identifying novel therapeutics.

Future research directions for 2-Butanone, 1-(3-azetidinyl)-3,3-dimethyl- include exploring its potential as a prodrug or scaffold for covalent inhibitors. Prodrug strategies leverage bioreversible linkers to enhance bioavailability or target specificity upon administration. By designing prodrugs based on this scaffold, researchers aim to improve therapeutic outcomes while minimizing side effects. Covalent inhibitors offer another avenue by forming stable bonds with target enzymes or receptors, leading to prolonged inhibition effects.

The environmental impact of synthesizing and utilizing such compounds is also a growing concern. Green chemistry principles are being integrated into synthetic routes to minimize waste and reduce energy consumption. For example, catalytic methods that use recyclable catalysts or solvent-free conditions can significantly lower the ecological footprint of producing 2-Butanone, 1-(3-azetidinyl)-3,3-dimethyl-. These efforts align with global initiatives to promote sustainable practices in pharmaceutical manufacturing.

In conclusion,2-Butanone, 1-(3-azetidinyl)-3,3-dimethyl-* (CAS No. *1596056*44*8*) stands as a testament to the ingenuity and potential of heterocyclic chemistry in addressing contemporary challenges in medicine and biology.* Its unique structural features,* combined with promising biological activities,* make it a valuable asset*for researchers*seeking*to develop novel therapeutic agents.* As our understanding*of biochemical pathways*continues*to expand,*compounds like this one*will play an increasingly important role*in advancing human health.*